Cas no 2090866-28-5 (1H-Indole-2-carboxylic acid, 4,5,6,7-tetrahydro-1-(1-methylethyl)-)

• Product Name: 1H-Indole-2-carboxylic acid, 4,5,6,7-tetrahydro-1-(1-methylethyl)-
• CAS No: 2090866-28-5
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5254241
• Update Time: 2025-10-29

1H-Indole-2-carboxylic acid, 4,5,6,7-tetrahydro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 4,5,6,7-tetrahydro-1-(1-methylethyl)-

• Inchi： 1S/C12H17NO2/c1-8(2)13-10-6-4-3-5-9(10)7-11(13)12(14)15/h7-8H,3-6H2,1-2H3,(H,14,15)
• InChI Key： OGMPXVGZRNFVIX-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C2=C(CCCC2)C=C1C(O)=O

Additional information on 1H-Indole-2-carboxylic acid, 4,5,6,7-tetrahydro-1-(1-methylethyl)-

Chemical Profile of 1H-Indole-2-carboxylic acid, 4,5,6,7-tetrahydro-1-(1-methylethyl) (CAS No. 2090866-28-5)

1H-Indole-2-carboxylic acid, 4,5,6,7-tetrahydro-1-(1-methylethyl), identified by the CAS number 2090866-28-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the indole derivatives family, a class of compounds widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a tetrahydropyran ring and an isopropyl substituent at the 1-position of the indole core introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The indole scaffold is a privileged structure in medicinal chemistry, with numerous bioactive molecules derived from it exhibiting antimicrobial, anti-inflammatory, anticancer, and neuroprotective properties. The specific substitution pattern in 1H-Indole-2-carboxylic acid, 4,5,6,7-tetrahydro-1-(1-methylethyl) contributes to its distinct pharmacophoric features. The carboxylic acid moiety at the 2-position provides a site for hydrogen bonding interactions with biological targets, while the tetrahydropyran ring enhances solubility and metabolic stability. Additionally, the isopropyl group at the 1-position influences the molecule's conformation and binding affinity.

Recent advancements in computational chemistry and structure-based drug design have facilitated the exploration of indole derivatives like 1H-Indole-2-carboxylic acid, 4,5,6,7-tetrahydro-1-(1-methylethyl) as potential lead compounds. Molecular docking studies have shown that this compound can interact with various biological targets, including enzymes and receptors implicated in diseases such as cancer and neurodegeneration. For instance, preliminary simulations suggest that it may bind to cyclooxygenase (COX) enzymes, which are key players in inflammation pathways.

In the realm of oncology research, indole derivatives have been extensively studied for their ability to modulate signaling pathways involved in tumor growth and progression. The unique structural features of 1H-Indole-2-carboxylic acid, 4,5,6,7-tetrahydro-1-(1-methylethyl) make it an intriguing candidate for developing novel anticancer agents. Experimental studies have demonstrated that related indole compounds can induce apoptosis in cancer cells by inhibiting key survival pathways. Further investigation into the mechanistic aspects of this compound may uncover novel therapeutic strategies against refractory cancers.

The synthesis of 1H-Indole-2-carboxylic acid, 4,5,6,7-tetrahydro-1-(1-methylethyl) involves multi-step organic transformations that highlight its synthetic accessibility. Key synthetic routes include cyclization reactions to form the tetrahydropyran ring and functional group transformations to introduce the carboxylic acid and isopropyl substituents. Advances in green chemistry principles have also been applied to optimize these synthetic pathways, reducing waste and improving yields. Such sustainable approaches are increasingly important in modern drug development.

Pharmacokinetic studies are crucial for evaluating the potential of 1H-Indole-2-carboxylic acid, 4,5,6,7-tetrahydro-1-(1-methylethyl) as a drug candidate. Preliminary data indicate that this compound exhibits reasonable oral bioavailability and metabolic stability in preclinical models. These properties are essential for ensuring therapeutic efficacy while minimizing side effects. Additionally， its favorable pharmacokinetic profile suggests that it may be suitable for once-daily dosing regimens，enhancing patient compliance.

The safety profile of CAS No. 2090866-28-5 is another critical aspect that warrants thorough investigation. In vitro toxicity assays have been conducted to assess its potential adverse effects on human cells lines。These studies have revealed low cytotoxicity at therapeutic concentrations，indicating promise for further clinical development。However， comprehensive toxicological evaluations，including long-term studies，are necessary to fully characterize its safety profile。

The future directions for research on CAS No. 2090866-28-5 include exploring its potential as a prodrug or scaffold for structure-based drug design。By modifying its chemical structure，scientists can fine-tune its pharmacological properties to enhance target specificity and reduce off-target effects。Furthermore， combination therapies involving this compound with other drugs may offer synergistic benefits in treating complex diseases。

In conclusion,CAS No. 2090866-28-5 represents a structurally intriguing indole derivative with significant potential in pharmaceutical applications。Its unique substitution pattern，combined with favorable pharmacokinetic and safety profiles，makes it an attractive candidate for further investigation。Ongoing research efforts aimed at elucidating its mechanism of action，optimizing its synthetic routes，and evaluating its clinical efficacy will contribute to advancing our understanding of this promising compound。